Cas no 1220572-59-7 (2-(difluoromethyl)-3-iodo-2H-indazole)

• Product Name: 2-(difluoromethyl)-3-iodo-2H-indazole
• CAS No: 1220572-59-7
• MF: C₈H₅F₂IN₂
• MW: 294.039980649948
• MDL: MFCD34186636
• CID: 5638441
• PubChem ID: 135039813
• Update Time: 2025-07-23

2-(difluoromethyl)-3-iodo-2H-indazole Chemical and Physical Properties

Names and Identifiers

• EN300-28253679
• 2-(difluoromethyl)-3-iodo-2H-indazole
• 1220572-59-7

• MDL： MFCD34186636
• Inchi： 1S/C8H5F2IN2/c9-8(10)13-7(11)5-3-1-2-4-6(5)12-13/h1-4,8H
• InChI Key： DOPDWMPRONJPFY-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC=CC2=NN1C(F)F

Computed Properties

• Exact Mass: 293.94655g/mol
• Monoisotopic Mass: 293.94655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(difluoromethyl)-3-iodo-2H-indazole

Introduction to 2-(difluoromethyl)-3-iodo-2H-indazole (CAS No: 1220572-59-7)

2-(difluoromethyl)-3-iodo-2H-indazole, identified by its Chemical Abstracts Service (CAS) number 1220572-59-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indazole class, characterized by a fused benzene and pyrrole ring system, which is a common structural motif in biologically active molecules. The presence of both difluoromethyl and iodo substituents in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically relevant derivatives.

The difluoromethyl group, particularly, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature influences the electronic distribution of the molecule, making it a versatile tool for medicinal chemists seeking to optimize the pharmacokinetic profiles of their compounds. On the other hand, the iodo substituent serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(difluoromethyl)-3-iodo-2H-indazole as a building block in the development of novel therapeutic agents. For instance, researchers have leveraged its reactivity to generate indazole derivatives with potential applications in oncology and anti-inflammatory therapies. The indazole scaffold itself is well-documented for its role in various biological processes, including cell signaling and immune modulation. By incorporating fluorinated and halogenated moieties, chemists can fine-tune the biological activity of these derivatives to target specific disease pathways.

In particular, studies have demonstrated that indazole derivatives bearing electron-deficient groups, such as those introduced by the difluoromethyl and iodo substituents, exhibit enhanced interactions with biological targets. These interactions are often critical for achieving high efficacy and selectivity in drug design. For example, recent publications have shown promising results in using 2-(difluoromethyl)-3-iodo-2H-indazole to synthesize inhibitors of kinases and other enzymes implicated in cancer progression. The ability to modify the indazole core while maintaining its core pharmacophoric features allows for rapid exploration of structure-activity relationships (SAR), facilitating the discovery of lead compounds with improved pharmacological properties.

The synthetic accessibility of 2-(difluoromethyl)-3-iodo-2H-indazole also contributes to its appeal in industrial and academic research settings. Modern synthetic routes have been developed to produce this compound with high yield and purity, enabling large-scale preparations for preclinical and clinical studies. Furthermore, the modular nature of its synthesis allows for easy customization by introducing different substituents at strategic positions within the indazole ring. This flexibility is particularly valuable when designing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

From a mechanistic perspective, the reactivity of 2-(difluoromethyl)-3-iodo-2H-indazole has been extensively studied to understand how it participates in various chemical transformations. The iodo atom, being relatively electron-deficient due to its position on an aromatic system, readily undergoes displacement reactions under mild conditions. This property has been exploited to introduce a wide array of functional groups into the indazole core through nucleophilic aromatic substitution (SNAr) reactions. Concurrently, the electron-withdrawing effect of the difluoromethyl group can modulate these reactions by influencing both steric and electronic factors.

Recent research has also explored the use of 2-(difluoromethyl)-3-iodo-2H-indazole in photopharmacology—a emerging discipline that combines photoreactive moieties with traditional pharmacophores to develop light-sensitive drugs. The presence of fluorine atoms can enhance photophysical properties such as fluorescence or phosphorescence, allowing researchers to design compounds that respond dynamically to light stimuli. Such innovations hold promise for developing next-generation therapeutics capable of targeted activation or deactivation depending on external cues.

The impact of these findings extends beyond academic research into practical applications within drug discovery pipelines. Pharmaceutical companies are increasingly adopting strategies that incorporate fluorinated and halogenated compounds like 2-(difluoromethyl)-3-iodo-2H-indazole due to their proven efficacy in improving drug properties such as bioavailability and resistance profiles against metabolic degradation pathways. Additionally, regulatory agencies often favor candidates containing these elements because they are frequently associated with improved pharmacokinetic profiles—a critical factor during late-stage development.

In conclusion,2-(difluoromethyl)-3-iodo-2H-indazole represents a cornerstone compound within modern medicinal chemistry research thanks to its versatile reactivity and well-documented biological relevance. Its unique combination of structural features makes it an indispensable tool for chemists aiming to develop innovative therapeutic agents across multiple disease areas including oncology,neurodegenerative disorders,and inflammatory conditions where modulation at key biological targets is essential for therapeutic success.